Cas no 1138445-14-3 (1-(1,1-Difluoroethyl)-2-fluorobenzene)

• Product Name: 1-(1,1-Difluoroethyl)-2-fluorobenzene
• CAS No: 1138445-14-3
• MF: C₈H₇F₃
• MW: 160.136392831802
• MDL: MFCD11845814
• CID: 4560955
• PubChem ID: 45790660
• Update Time: 2025-06-08

1-(1,1-Difluoroethyl)-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-DIFLUOROETHYL)-2-FLUOROBENZENE
• AMY5975
• 1-(1,1-difluoroethyl)-2-fluoro-benzene'
• Benzene, 1-(1,1-difluoroethyl)-2-fluoro-
• DTXSID201288146
• CS-0068800
• DB-131329
• EN300-1613898
• MS-20120
• D97168
• SY285489
• SCHEMBL11415516
• CMYVOOREJIMEGA-UHFFFAOYSA-N
• 1-(1,1-Difluoroethyl)-2-fluorobenzene, stabilized over potassium carbonate
• MFCD11845814
• 1138445-14-3
• AKOS005256132
• 1-(1,1-Difluoroethyl)-2-fluorobenzene

• MDL： MFCD11845814
• Inchi： 1S/C8H7F3/c1-8(10,11)6-4-2-3-5-7(6)9/h2-5H,1H3
• InChI Key： CMYVOOREJIMEGA-UHFFFAOYSA-N
• SMILES： FC(C)(C1C=CC=CC=1F)F

Computed Properties

• Exact Mass: 160.04998471 g/mol
• Monoisotopic Mass: 160.04998471 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.14
• XLogP3: 2.8
• Topological Polar Surface Area: 0

1-(1,1-Difluoroethyl)-2-fluorobenzene Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(1,1-Difluoroethyl)-2-fluorobenzene

Recent Advances in the Study of 1-(1,1-Difluoroethyl)-2-fluorobenzene (CAS: 1138445-14-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(1,1-Difluoroethyl)-2-fluorobenzene (CAS: 1138445-14-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthesis, biological activity, and potential as a key intermediate in drug development.

Recent literature indicates that 1-(1,1-Difluoroethyl)-2-fluorobenzene serves as a versatile building block in the synthesis of fluorinated aromatic compounds, which are increasingly important in medicinal chemistry. Fluorination is known to enhance the metabolic stability, bioavailability, and binding affinity of pharmaceutical agents. Studies have demonstrated that this compound can be efficiently synthesized via palladium-catalyzed cross-coupling reactions, offering a scalable route for industrial applications.

In terms of biological activity, preliminary investigations have shown that derivatives of 1-(1,1-Difluoroethyl)-2-fluorobenzene exhibit promising activity against a range of molecular targets, including enzymes and receptors implicated in inflammatory and oncological diseases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that fluorinated analogs derived from this compound displayed potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 1-(1,1-Difluoroethyl)-2-fluorobenzene derivatives with their biological targets. These studies suggest that the difluoroethyl and fluorine substituents play a critical role in stabilizing ligand-receptor complexes, thereby enhancing therapeutic efficacy. Such findings underscore the potential of this compound in the design of next-generation pharmaceuticals.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-(1,1-Difluoroethyl)-2-fluorobenzene-based drugs. Ongoing research is focused on addressing these issues through innovative synthetic strategies and rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(1,1-Difluoroethyl)-2-fluorobenzene (CAS: 1138445-14-3) represents a promising candidate for further exploration in drug discovery and development. Its unique chemical properties and demonstrated biological activities make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies should prioritize the optimization of its derivatives and the elucidation of their mechanisms of action to fully realize their therapeutic potential.